4-(2,5-Dimethylphenyl)-3-fluorobenzoic acid, 95%

• IUPAC Name: 4-(2,5-dimethylphenyl)-3-fluorobenzoic acid
• InChI: InChI=1S/C15H13FO2/c1-9-3-4-10(2)13(7-9)12-6-5-11(15(17)18)8-14(12)16/h3-8H,1-2H3,(H,17,18)
• InChI Key: XCKJIQSVLPZNKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=C(C=C(C=C2)C(=O)O)F
• Molecular Formula: C15H13FO2
• DSSTOX Substance ID: DTXSID40681413
• Molecular Weight: 244.26 g/mol
• CAS RN: 1261901-89-6

Description

4-(2,5-Dimethylphenyl)-3-fluorobenzoic acid, 95% (4-DMBFBA) is a synthetic organic compound that is used in scientific research. It is an aromatic carboxylic acid with a phenyl group attached to a fluorinated benzene ring. It is a white crystalline solid that is soluble in water and various organic solvents. It is commercially available from companies that specialize in the synthesis of organic compounds.

Mechanism of Action

4-(2,5-Dimethylphenyl)-3-fluorobenzoic acid, 95% acts as a substrate for the enzyme 4-methylumbelliferyl-CoA ligase (MUL). This enzyme catalyzes the formation of a covalent bond between 4-(2,5-Dimethylphenyl)-3-fluorobenzoic acid, 95% and Coenzyme A, forming 4-methylumbelliferyl-CoA. This intermediate is then converted to MUF, which is a fluorescent compound.
Biochemical and Physiological Effects
4-(2,5-Dimethylphenyl)-3-fluorobenzoic acid, 95% has no known physiological effects in humans or animals. It is not known to be toxic or to have any adverse effects when used in laboratory experiments.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2,5-Dimethylphenyl)-3-fluorobenzoic acid, 95% in laboratory experiments include its low cost, its availability from commercial suppliers, and its ease of synthesis. It is also relatively stable and can be stored at room temperature for long periods of time. The main limitation of using 4-(2,5-Dimethylphenyl)-3-fluorobenzoic acid, 95% is that it is not water soluble, so it must be used in an organic solvent.

Future Directions

Future research on 4-(2,5-Dimethylphenyl)-3-fluorobenzoic acid, 95% could focus on its use as a substrate for other enzymes, its use in the synthesis of other compounds, and its potential physiological effects. Additionally, further research could be done to optimize the synthesis of 4-(2,5-Dimethylphenyl)-3-fluorobenzoic acid, 95%, as well as to develop new methods for its use in laboratory experiments. Finally, further research could be done to explore the potential of 4-(2,5-Dimethylphenyl)-3-fluorobenzoic acid, 95% as a drug and its potential applications in medicine.

Synthesis Methods

4-(2,5-Dimethylphenyl)-3-fluorobenzoic acid, 95% is synthesized by a process called nucleophilic aromatic substitution. This involves the substitution of a nucleophile, such as a halide or a sulfonate, for a hydrogen atom on an aromatic ring. In this case, the nucleophile is fluorobenzene, and the hydrogen atom is replaced with a fluorine atom. The reaction is carried out in an organic solvent, such as acetonitrile or dimethylformamide, at a temperature of 80-120°C.

Scientific Research Applications

4-(2,5-Dimethylphenyl)-3-fluorobenzoic acid, 95% is used in a variety of scientific research applications. It is used as a substrate for the enzymatic synthesis of 4-methylumbelliferone (MUF), which is a fluorescent compound that is used to study enzyme kinetics. It is also used as a reagent in the synthesis of various organic compounds, such as pharmaceuticals and pesticides. Furthermore, it is used in the synthesis of polymers and other materials for use in biotechnology.